Cas no 1805973-93-6 (Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate)

• Product Name: Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate
• CAS No: 1805973-93-6
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878940
• Update Time: 2025-09-23

Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate

• Inchi： 1S/C10H7F2N3O4/c1-19-9(16)3-6-5(10(11)12)2-8(15(17)18)7(4-13)14-6/h2,10H,3H2,1H3
• InChI Key： DSCZJEBJROSZHJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate

Comprehensive Overview of Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805973-93-6)

Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805973-93-6) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and cyano functional groups, which enhance its reactivity and applicability in drug discovery and material science. Its molecular structure, combining electron-withdrawing and electron-donating moieties, makes it a versatile intermediate for synthesizing heterocyclic compounds.

In recent years, the demand for Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate has surged due to its role in developing small-molecule inhibitors and bioactive agents. Researchers are particularly interested in its potential applications in cancer therapeutics and antiviral drug development, aligning with the growing focus on precision medicine. The compound’s nitro group and ester functionality facilitate further modifications, enabling the creation of targeted pharmaceutical intermediates.

The synthesis of Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate involves multi-step organic reactions, including nitration, cyanation, and esterification. Its CAS No. 1805973-93-6 serves as a critical identifier for regulatory compliance and patent literature searches. Given the rising interest in sustainable chemistry, efforts are underway to optimize its production using green solvents and catalytic methods, reducing environmental impact while maintaining yield purity.

From an industrial perspective, this compound is gaining traction in agrochemical formulations, particularly in designing next-generation pesticides with improved efficacy and lower toxicity. Its difluoromethyl group contributes to enhanced lipophilicity, a key factor in crop protection products. Additionally, its stability under various pH conditions makes it suitable for formulation development.

Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate the purity and structural integrity of Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate. Quality control protocols ensure compliance with Good Manufacturing Practices (GMP), addressing the stringent requirements of pharmaceutical-grade chemicals. The compound’s spectroscopic properties are well-documented, aiding in its identification and characterization.

Emerging trends in AI-driven drug discovery have further highlighted the significance of nitropyridine derivatives like this compound. Computational models predict its interactions with biological targets, accelerating lead optimization processes. This aligns with the increasing use of machine learning in chemical space exploration, a topic frequently searched by researchers and industry professionals.

In summary, Methyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805973-93-6) represents a pivotal building block in modern organic synthesis. Its multifaceted applications in life sciences and agrochemistry, coupled with advancements in sustainable production, position it as a compound of enduring relevance. Ongoing research continues to uncover new potentials, reinforcing its status as a high-performance intermediate in cutting-edge scientific endeavors.